N-(4-bromobenzyl)-2,2,2-trifluoroethanamine

• IUPAC Name: N-[(4-bromophenyl)methyl]-2,2,2-trifluoroethanamine
• InChI: InChI=1S/C9H9BrF3N/c10-8-3-1-7(2-4-8)5-14-6-9(11,12)13/h1-4,14H,5-6H2
• InChI Key: JBJRIPZLDWZKPM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNCC(F)(F)F)Br
• Molecular Formula: C9H9BrF3N
• Molecular Weight: 268.07 g/mol

Description

“N-(4-bromobenzyl)-2,2,2-trifluoroethanamine” is a chemical compound that likely contains a benzyl group (a benzene ring attached to a CH2 group), a bromine atom attached to the benzyl group, and a trifluoroethanamine group (a two-carbon chain with three fluorine atoms attached to one carbon and an amine group -NH2 attached to the other).

Molecular Structure Analysis

The molecular structure of this compound would be expected to show the characteristic features of its functional groups, including the aromatic ring of the benzyl group, the single bromine atom, and the trifluoroethanamine group.

Chemical Reactions Analysis

The chemical reactions of “N-(4-bromobenzyl)-2,2,2-trifluoroethanamine” would be expected to involve these functional groups. The bromine atom could be involved in substitution reactions, while the amine group could participate in acid-base reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the highly electronegative fluorine atoms could make the compound somewhat polar.

Scientific Research Applications

1. Photolabile Carbene Generating Label

The compound 4-(1-Azi-2,2,2-trifluoroethyl)benzoic acid, synthesized from 4-bromobenzyl tert-butyldimethylsilyl ether or 4-bromobenzyl tert-butyl ether, is a highly photolabile carbene-generating label. This compound is useful in biochemistry as a photoaffinity label, attachable to biochemically significant agents through its diazirine moiety (Nassal, 1983).

2. Synthetic Technology of Organic Intermediates

N,N-Dimethyl-4-nitrobenzylamine, an important intermediate in organic synthesis, is utilized in medicine, pesticide, and chemical industries. Its synthesis involves a process with methylene chloride as the reaction solvent, demonstrating a cost-effective, simple, and environmentally friendly method, highlighting the significance of bromobenzyl compounds in industrial synthesis (Wang Ling-ya, 2015).

3. Antimicrobial Activity

The compound 5-(4-Bromobenzyl)-4-(4-(5-phenyl-1,3,4-oxadiazole-2-yl)phenyl)-2,4-dihydro-3H-1,2,4-triazole-3-one has been synthesized and characterized for its antimicrobial properties. The study demonstrated its potential as a drug candidate with significant activity against specific bacterial species and the Leishmania major species (Ustabaş et al., 2020).

4. Crystallographic and Biological Studies

Mono- and dispirocyclotriphosphazenes containing 4-bromobenzyl pendant arms have been synthesized and analyzed for their crystal structure and antimicrobial activities. These compounds exhibit activity against various bacteria and fungi, indicating their potential use in medical applications (Kuzey et al., 2020).

Mechanism of Action

Without specific context (such as biological activity), it’s difficult to comment on the mechanism of action of this compound.

Safety and Hazards

As with any chemical compound, handling “N-(4-bromobenzyl)-2,2,2-trifluoroethanamine” would require appropriate safety precautions. The specific hazards would depend on various factors including the compound’s reactivity, toxicity, and volatility.

Future Directions

The potential applications and future directions for research on this compound would depend on its properties and activities. For example, if the compound shows biological activity, it could be studied further as a potential pharmaceutical.